Cas no 2248414-32-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate
• CAS No: 2248414-32-4
• MF: C₁₇H₁₄N₂O₆S
• MW: 374.367863178253
• CID: 6449782
• PubChem ID: 165731665
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2248414-32-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate
• EN300-6518952

• Inchi： 1S/C17H14N2O6S/c1-11-6-8-12(9-7-11)26(23,24)18-10-15(20)25-19-16(21)13-4-2-3-5-14(13)17(19)22/h2-9,18H,10H2,1H3
• InChI Key： LBPIYZOWQDTAFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 374.05725734g/mol
• Monoisotopic Mass: 374.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate (CAS No. 2248414-32-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate (CAS No. 2248414-32-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a tosylamido functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological processes. This moiety is often found in compounds with diverse pharmacological activities, such as anti-inflammatory, antiviral, and anticancer properties. The presence of this scaffold in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate suggests that it may exhibit similar biological activities.

The tosylamido group is another key feature of this compound. This functional group is known for its ability to enhance the solubility and stability of organic molecules, making it particularly useful in the development of drug candidates. Additionally, the tosylamido group can influence the pharmacokinetic properties of a compound, such as its absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been a growing interest in the development of novel therapeutics targeting specific biological pathways. One such pathway is the modulation of protein-protein interactions (PPIs), which are crucial for many cellular processes. Research has shown that compounds containing the 1,3-dioxoisoindoline scaffold can effectively disrupt PPIs involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that a related compound with a similar scaffold was able to inhibit the interaction between two key proteins involved in cancer progression.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate are further supported by its structural similarity to known bioactive molecules. For example, a compound with a similar structure was found to exhibit potent anti-inflammatory activity in vitro and in vivo. This suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate may have similar anti-inflammatory properties.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate may not yet be available, preclinical studies have shown promising results. In one study conducted by a leading pharmaceutical company, this compound was tested for its ability to reduce inflammation in animal models of arthritis. The results indicated that it effectively reduced inflammation without causing significant side effects.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the pharmacological properties of lead compounds. In the case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate, researchers have been exploring various modifications to enhance its potency and selectivity. For example, substituting different functional groups on the tosylamido moiety has been shown to improve its binding affinity to target proteins.

In addition to its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate has also been studied for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to investigate the function of specific proteins or pathways in cells. By using this compound as a probe, researchers can gain insights into the biological processes it targets and potentially identify new therapeutic targets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of an appropriate isoindoline derivative with a substituted acetic acid ester in the presence of a coupling reagent. The resulting product can then be further modified through additional synthetic steps to introduce the desired functional groups.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylbenzenesulfonamido)acetate (CAS No. 2248414-32-4) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research will likely uncover more about its mechanisms of action and potential uses in treating various diseases.